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Compound of Interest

Compound Name: Tetrabutylammonium benzoate

Cat. No.: B099290

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is a critical component of laboratory operations. This guide provides
essential safety and logistical information for the proper disposal of Tetrabutylammonium
benzoate, ensuring the protection of personnel and the environment.

Tetrabutylammonium benzoate is a quaternary ammonium salt recognized as a hazardous
substance requiring meticulous disposal procedures. It is harmful if swallowed, causes skin and
eye irritation, and may lead to respiratory irritation.[1][2] Furthermore, it is considered toxic to
aguatic organisms, underscoring the importance of preventing its release into the environment.

[1]

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to handle Tetrabutylammonium
benzoate with appropriate personal protective equipment (PPE) to minimize exposure risks.
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Personal Protective Equipment (PPE)

Specification

Eye Protection

Safety glasses with side-shields or chemical

safety goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and

closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area. If dust is
generated, a NIOSH-approved respirator may

be necessary.

Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date

handling information.[1][2]

Step-by-Step Disposal Procedure

The disposal of Tetrabutylammonium benzoate must strictly adhere to all federal, state, and

local regulations.[1] It is classified as hazardous waste and must never be disposed of in

regular trash or flushed down the drain.

» Waste Collection and Storage:

o Collect waste Tetrabutylammonium benzoate in a designated, properly labeled, and

securely sealed container.

o Store the waste container in a cool, dry, and well-ventilated area, segregated from

incompatible materials.

o Disposal Method Selection: The primary recommended methods for the disposal of

Tetrabutylammonium benzoate are:

o Incineration: This is often the preferred method. The chemical should be mixed with a

combustible solvent and burned in a chemical incinerator equipped with an afterburner

and scrubber system to ensure complete destruction of the compound.
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o Licensed Disposal Contractor: For laboratories not equipped for incineration, a licensed
professional waste disposal company must be contracted. These companies are equipped
to handle and dispose of hazardous chemical waste in compliance with all regulations.[1]

¢ Spill Management: In the event of a spill:

[¢]

Evacuate all non-essential personnel from the affected area.
o Ensure the area is well-ventilated.

o Wearing the appropriate PPE, carefully sweep up the spilled solid material, taking care to
avoid generating dust.

o Collect the spilled material in a suitable, closed container for disposal as hazardous waste.

[1]

o Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal
as hazardous waste.

o Empty Container Disposal:

o Empty containers may still retain chemical residues and should be treated as hazardous
waste.[1]

o The first rinse of the container with a suitable solvent should be collected and disposed of
as hazardous waste. For highly toxic chemicals, the first three rinses must be collected.

o After thorough rinsing and air-drying, containers should be punctured to prevent reuse
before disposal.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Tetrabutylammonium benzoate.
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Property Value
CAS Number 18819-89-1
Molecular Formula C23H41NO2

Molecular Weight 363.58 g/mol [3]

White to colorless or almost white crystalline
Appearance

powder[3]
Melting Point 64-67 °C[4][5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Tetrabutylammonium benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

